Cas no 247225-81-6 (4-amino-N-(1,3-thiazol-2-yl)benzamide)

• Product Name: 4-amino-N-(1,3-thiazol-2-yl)benzamide
• CAS No: 247225-81-6
• MF: C₁₀H₉N₃OS
• MW: 219.262960195541
• MDL: MFCD01159665
• CID: 1074322
• PubChem ID: 225470
• Update Time: 2025-08-05

4-amino-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(thiazol-2-yl)benzamide
• 4-amino-N-thiazol-2-ylbenzamide
• 4-Amino-N-thiazol-2-yl-benzamide
• VS-03220
• G46044
• NSC-14884
• MFCD01159665
• NSC14884
• CHEMBL1413331
• XJA22581
• BBL012175
• AKOS000111856
• SCHEMBL3200814
• CS-0216104
• BUSMNBJMZQGXPQ-UHFFFAOYSA-N
• 4-amino-N-(1,3-thiazol-2-yl)benzamide
• HMS2729N09
• DB-349182
• SR-01000325740
• 4-Amino-N-(2-thiazolyl)benzamide
• STK949041
• 247225-81-6
• Benzamide, 4-amino-N-2-thiazolyl-
• SMR000283576
• MLS000686965
• EN300-33516
• Oprea1_804722
• Z239124258
• SR-01000325740-1

• MDL： MFCD01159665
• Inchi： 1S/C10H9N3OS/c11-8-3-1-7(2-4-8)9(14)13-10-12-5-6-15-10/h1-6H,11H2,(H,12,13,14)
• InChI Key： BUSMNBJMZQGXPQ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 219.04677
• Monoisotopic Mass: 219.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 68.01

4-amino-N-(1,3-thiazol-2-yl)benzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives